![molecular formula C17H22ClNO2 B268060 N-{[5-(2-chlorophenyl)-2-furyl]methyl}-N-(3-isopropoxypropyl)amine](/img/structure/B268060.png)
N-{[5-(2-chlorophenyl)-2-furyl]methyl}-N-(3-isopropoxypropyl)amine
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Overview
Description
N-{[5-(2-chlorophenyl)-2-furyl]methyl}-N-(3-isopropoxypropyl)amine, also known as FURA-2-AM, is a fluorescent calcium indicator used in scientific research. It is a synthetic compound that can be used to measure intracellular calcium levels in living cells.
Mechanism of Action
N-{[5-(2-chlorophenyl)-2-furyl]methyl}-N-(3-isopropoxypropyl)amine works by binding to calcium ions in the cytoplasm of living cells. When calcium ions bind to this compound, the molecule undergoes a conformational change that results in a shift in its fluorescent properties. This shift can be measured using fluorescence microscopy or spectroscopy, allowing researchers to monitor changes in intracellular calcium levels over time.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects on living cells. It is a non-toxic compound that does not interfere with normal cellular function.
Advantages and Limitations for Lab Experiments
N-{[5-(2-chlorophenyl)-2-furyl]methyl}-N-(3-isopropoxypropyl)amine has several advantages for lab experiments. It is a highly sensitive and specific calcium indicator that can be used to measure changes in intracellular calcium levels with high temporal and spatial resolution. It is also compatible with a wide range of cell types and experimental conditions.
However, this compound also has some limitations. It requires specialized equipment and expertise to use effectively, and its fluorescence properties can be affected by factors such as pH and temperature. Additionally, this compound is not suitable for long-term experiments, as it can be toxic to cells over extended periods of time.
Future Directions
There are several potential future directions for research involving N-{[5-(2-chlorophenyl)-2-furyl]methyl}-N-(3-isopropoxypropyl)amine. One area of interest is the development of new calcium indicators with improved properties, such as increased sensitivity or longer fluorescence lifetimes. Another area of research is the application of this compound to study calcium signaling in disease models, such as cancer or neurodegenerative disorders. Additionally, this compound could be used in combination with other imaging techniques, such as optogenetics or super-resolution microscopy, to gain a more comprehensive understanding of cellular signaling pathways.
Synthesis Methods
N-{[5-(2-chlorophenyl)-2-furyl]methyl}-N-(3-isopropoxypropyl)amine is synthesized through a multi-step process that involves the reaction of 2-chlorobenzaldehyde with furfural in the presence of a base. The resulting intermediate is then reacted with 3-isopropoxypropylamine to yield the final product. The synthesis of this compound is a complex process that requires careful attention to detail and high-quality reagents.
Scientific Research Applications
N-{[5-(2-chlorophenyl)-2-furyl]methyl}-N-(3-isopropoxypropyl)amine is widely used in scientific research to measure intracellular calcium levels in living cells. It is a valuable tool for studying cell signaling pathways, as calcium ions play a critical role in many cellular processes. This compound is used in a variety of fields, including neuroscience, physiology, and pharmacology.
properties
Molecular Formula |
C17H22ClNO2 |
---|---|
Molecular Weight |
307.8 g/mol |
IUPAC Name |
N-[[5-(2-chlorophenyl)furan-2-yl]methyl]-3-propan-2-yloxypropan-1-amine |
InChI |
InChI=1S/C17H22ClNO2/c1-13(2)20-11-5-10-19-12-14-8-9-17(21-14)15-6-3-4-7-16(15)18/h3-4,6-9,13,19H,5,10-12H2,1-2H3 |
InChI Key |
BPHBVDURABZIOK-UHFFFAOYSA-N |
SMILES |
CC(C)OCCCNCC1=CC=C(O1)C2=CC=CC=C2Cl |
Canonical SMILES |
CC(C)OCCCNCC1=CC=C(O1)C2=CC=CC=C2Cl |
Origin of Product |
United States |
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